Cas no 936249-23-9 (2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 936249-23-9
• MF: C₁₃H₁₇BCl₂O₃
• MW: 302.989282369614
• MDL: MFCD22495415
• CID: 5078609
• Update Time: 2026-03-01

2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,5-dichloro-3-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22495415
• Inchi： 1S/C13H17BCl2O3/c1-12(2)13(3,4)19-14(18-12)9-6-8(15)7-10(17-5)11(9)16/h6-7H,1-5H3
• InChI Key： MOWKJYXBDNWOSY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1B1OC(C)(C)C(C)(C)O1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 936249-23-9)

The compound 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS registry number CAS No. 936249-23-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

The molecular structure of this compound is characterized by a dioxaborolane ring system, which is a five-membered ring containing two oxygen atoms and one boron atom. The substituents on the ring include two methyl groups at positions 4 and 5 and a methoxy-substituted phenyl group at position 2. The phenyl ring itself carries chlorine atoms at positions 2 and 5 and a methoxy group at position 3. This combination of substituents imparts the compound with unique electronic and steric properties that make it valuable in various chemical reactions.

Recent studies have highlighted the importance of dioxaborolane derivatives in organoboron chemistry. These compounds are known for their stability and reactivity in certain reaction conditions. The presence of electron-withdrawing groups like chlorine atoms on the phenyl ring can enhance the electrophilic character of the boron center, making it more reactive in nucleophilic substitution reactions. This property has been exploited in the development of new synthetic methodologies for complex organic molecules.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. The ability to functionalize the boron center allows chemists to design molecules with specific biological activities. For instance, researchers have explored the use of similar dioxaborolane derivatives in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The dioxaborolane framework can serve as a precursor for synthesizing advanced materials with tailored electronic properties. For example, recent studies have demonstrated the potential of this compound in generating boron-containing polymers with enhanced thermal stability and mechanical strength.

The synthesis of 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions involving boron precursors and aromatic coupling reactions to introduce the phenyl substituent.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and application. Studies have shown that dioxaborolane derivatives exhibit moderate biodegradability under specific environmental conditions. However, further research is needed to fully characterize their environmental impact and develop strategies for minimizing any potential risks associated with their use.

In conclusion, CAS No. 936249-23-9, or 2-(2,5-Dichloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in organic synthesis and materials science. As ongoing research continues to uncover new insights into its potential uses and behaviors,this compound is poised to play an increasingly important role in advancing modern chemistry.